molecular formula C19H21NO2 B8543013 N-benzoyl-4-phenoxymethylpiperidine CAS No. 63608-14-0

N-benzoyl-4-phenoxymethylpiperidine

Cat. No.: B8543013
CAS No.: 63608-14-0
M. Wt: 295.4 g/mol
InChI Key: CUALLDHALGTGAS-UHFFFAOYSA-N
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Description

N-benzoyl-4-phenoxymethylpiperidine is a useful research compound. Its molecular formula is C19H21NO2 and its molecular weight is 295.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

63608-14-0

Molecular Formula

C19H21NO2

Molecular Weight

295.4 g/mol

IUPAC Name

[4-(phenoxymethyl)piperidin-1-yl]-phenylmethanone

InChI

InChI=1S/C19H21NO2/c21-19(17-7-3-1-4-8-17)20-13-11-16(12-14-20)15-22-18-9-5-2-6-10-18/h1-10,16H,11-15H2

InChI Key

CUALLDHALGTGAS-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1COC2=CC=CC=C2)C(=O)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 28 ml of 30% sdium methanolate solution and 50 ml of methanol are added 14.1 g (0.15 mole) of phenol. The reaction mixture is evaporated in a vacuum and the residue is taken up in 120 ml of N,N-dimethyl formamide, 35.5 g (0.15 mole) of N-benzoyl-4chloromethylpiperidine are added thereto and the reaction mixture is stirred for 12 hours at 60°-70° C. After cooling, the reaction mixture is mixed with diethyl ether, washed with water and dilute aqueous sodium hydroxide solution, dried over anhydrous sodium sulfate and evaporated in a vacuum. The oily residue is triturated with diethyl ether/ligroin. There are obtained 23.0 g of N-benzoyl-4-phenoxymethylpiperidine (52% of theory); m.p. 95°-96° C.
Quantity
28 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
14.1 g
Type
reactant
Reaction Step Two
Quantity
35.5 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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